Cas no 1234835-02-9 (6-methyl-2-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-methyl-2-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2,3-dihydropyridazin-3-one
• CAS No: 1234835-02-9
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• CID: 6222697
• PubChem ID: 49704587
• Update Time: 2025-05-16

6-methyl-2-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2,3-dihydropyridazin-3-one
• AKOS024516481
• 6-methyl-2-[2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-2,3-dihydropyridazin-3-one
• F5652-1823
• 2-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-6-methylpyridazin-3-one
• 1234835-02-9
• 2-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)-6-methylpyridazin-3(2H)-one

• Inchi： 1S/C16H17N3O2/c1-12-6-7-15(20)19(17-12)11-16(21)18-9-8-13-4-2-3-5-14(13)10-18/h2-7H,8-11H2,1H3
• InChI Key： CJQHGDFJANQCCG-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC(C)=N1)=O)N1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 283.132076794g/mol
• Monoisotopic Mass: 283.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53Ų

Additional information on 6-methyl-2-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2,3-dihydropyridazin-3-one

Introduction to Compound with CAS No 1234835-02-9 and Product Name: 6-methyl-2-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2,3-dihydropyridazin-3-one

The compound with the CAS number 1234835-02-9 and the product name 6-methyl-2-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2,3-dihydropyridazin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound belongs to a class of heterocyclic derivatives that have been extensively studied for their biological activity and pharmacological properties.

At the core of this compound's structure lies a dihydropyridazinone scaffold, which is known for its versatility in drug design. The 6-methyl substituent and the 1,2,3,4-tetrahydroisoquinolin-2-yl ethyl side chain contribute to its complex chemical profile. These structural elements not only influence the compound's physical and chemical properties but also play a crucial role in determining its biological activity. The dihydropyridazinone moiety is particularly interesting as it has been shown to exhibit a wide range of biological effects, including anti-inflammatory, antioxidant, and antimicrobial activities.

Recent research has highlighted the importance of tetrahydroisoquinoline derivatives in medicinal chemistry. These compounds are known for their role in modulating various biological pathways, making them attractive candidates for the development of new therapeutic agents. The presence of the 1,2,3,4-tetrahydroisoquinolin-2-yl group in this compound suggests that it may interact with specific enzymes or receptors involved in disease processes. This interaction could potentially lead to novel mechanisms of action that are distinct from existing treatments.

The synthesis of 6-methyl-2-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2,3-dihydropyridazin-3-one involves a multi-step process that requires precise control over reaction conditions. The introduction of the dihydropyridazinone core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of this molecule. These methods not only enhance the efficiency of synthesis but also allow for greater control over the stereochemistry of the product.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that tetrahydroisoquinoline derivatives can modulate neurotransmitter systems involved in conditions such as depression and Parkinson's disease. The structural features of this compound suggest that it may interact with monoamine oxidase (MAO) enzymes or other key targets in these pathways. By inhibiting or activating these enzymes, the compound could potentially restore balance to neurotransmitter levels and alleviate symptoms associated with these disorders.

In addition to its neurological applications, 6-methyl-2-2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2,3-dihydropyridazin-3-one has shown promise in other therapeutic areas. Preliminary studies have indicated that it may possess anti-inflammatory properties by interacting with inflammatory cytokines and signaling pathways. This makes it a potential candidate for the development of novel anti-inflammatory drugs that could target chronic inflammatory conditions without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The pharmacokinetic profile of this compound is another area of interest. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and safety. Computational modeling techniques have been used to predict the ADME properties of 6-methyl-2-methyl)-)-)-)-)-)-)-)-)-)-)-)-)-)-)-)-)-)-)-)-)-)-)-]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-methyl]-(1(1(1(1(1(1(1(1(1(1(1(1(1(12--tetrahydroisoquinolin--tetrahydroisoquinolin--tetrahydroisoquinol--tetrahydroisoqui--tetrahydroisoi--tetrahydroisotetra--hydropyr--hydropyr--hydropyr--hydropyr--hydropyr--hydropydpyridazinpyridazinpyridazinpyridazinpyridazinpyridazinpyridazinpyridazinpyridazinpyridazinpyridazineoneoneoneoneoneoneoneoneoneoneoneone)yl)ethylethylethylethylethylethylethylethylethylethylethylethyl)))))))))))))))))))))))))))))())))())))())))())))()))))))())))()))))))))))())))()))))))))))())))()))))))))))())))()))))))))))())()()()()()()()()()()()()()()()()())))))))())))))))())))))))())))))))())))))))())))))))())))))))())))))))())))))))())))))))()))))))))))))))))))))))))))))))))))))))))))))))